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Compound of Interest

Compound Name: Alogliptin impurity 7-d3

Cat. No.: B15557899

Get Quote

Introduction
Alogliptin is a dipeptidyl peptidase-4 (DPP-4) inhibitor used for the treatment of type 2 diabetes

mellitus.[1][2] Accurate and reliable quantification of Alogliptin in plasma is crucial for

pharmacokinetic, bioequivalence, and therapeutic drug monitoring studies. This application

note describes a sensitive and robust liquid chromatography-tandem mass spectrometry (LC-

MS/MS) method for the determination of Alogliptin in human plasma, utilizing its deuterated

analogue, Alogliptin-d3, as an internal standard (IS). The method is suitable for high-throughput

analysis in a clinical or research setting.

Principle
The method involves the extraction of Alogliptin and the internal standard (Alogliptin-d3) from

human plasma via protein precipitation. The separated analytes are then quantified using a

triple quadrupole mass spectrometer operating in the positive electrospray ionization (ESI)

mode with multiple reaction monitoring (MRM).

Materials and Reagents
Alogliptin reference standard
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Alogliptin-d3 (Internal Standard)

HPLC-grade acetonitrile and methanol

Formic acid, analytical grade

Ultrapure water

Drug-free human plasma with K2EDTA as anticoagulant

Instrumentation and Conditions
A typical LC-MS/MS system for this analysis would consist of a high-performance liquid

chromatograph coupled to a triple quadrupole mass spectrometer. The following are

representative conditions synthesized from published methods.[3][4][5]

Liquid Chromatography
Parameter Value

Column
C8 or C18 (e.g., Kinetex® C8, 50 x 4.6 mm, 5

µm)[5]

Mobile Phase
A: 0.1% Formic acid in waterB: Acetonitrile or

Methanol[5]

Gradient/Isocratic Isocratic or Gradient elution can be used[4][5]

Flow Rate 0.3 - 1.0 mL/min[3][4][6]

Injection Volume 8-10 µL[5]

Column Temperature Ambient or controlled (e.g., 25°C)

Autosampler Temp 4 - 10°C[4][7]

Mass Spectrometry
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Parameter Value

Ionization Mode Electrospray Ionization (ESI), Positive[3][6]

Scan Type Multiple Reaction Monitoring (MRM)

MRM Transitions
Alogliptin: m/z 340.3 → 116.1[5]Alogliptin-d3:

m/z 343.2 → 116.1[5]

Ion Source Temp. Dependent on instrument

Collision Gas Argon

Experimental Protocols
Standard and Quality Control (QC) Sample Preparation

Stock Solutions: Prepare individual stock solutions of Alogliptin and Alogliptin-d3 (IS) in

methanol at a concentration of 1 mg/mL.[4]

Working Standard Solutions: Prepare serial dilutions of the Alogliptin stock solution with a

mixture of methanol and water to create working standard solutions for calibration curve

(CC) and quality control (QC) samples.[4]

Internal Standard Working Solution: Dilute the Alogliptin-d3 stock solution with methanol to a

final concentration (e.g., 50 ng/mL).[4]

Calibration Curve and QC Samples: Spike drug-free human plasma with the appropriate

Alogliptin working standard solutions to obtain final concentrations for the calibration curve

(e.g., 4-600 ng/mL) and QC samples (Low, Medium, and High concentrations).[4]

Sample Preparation (Protein Precipitation)
Label polypropylene tubes for standards, QCs, and unknown samples.

To 250 µL of plasma sample, add 50 µL of the internal standard working solution (Alogliptin-

d3).[4]

Vortex the samples for 30 seconds.
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Add 800 µL of acetonitrile to precipitate plasma proteins.[7]

Vortex the mixture for 2 minutes.

Centrifuge the samples at high speed (e.g., 5000 rpm) for 5 minutes.[7]

Transfer the supernatant to a clean tube or a 96-well plate.

Inject an aliquot of the supernatant into the LC-MS/MS system.[7]

Data Presentation
Calibration Curve
The calibration curve is constructed by plotting the peak area ratio of Alogliptin to the internal

standard against the nominal concentration of Alogliptin. A linear regression with a weighting

factor of 1/x² is typically used.

Analyte
Concentration Range
(ng/mL)

Correlation Coefficient (r²)

Alogliptin 4 - 600[4] > 0.99

Alogliptin 10 - 400[3] Not Specified

Alogliptin 3 - 300[5] Not Specified

Precision and Accuracy
The intra-day and inter-day precision and accuracy are evaluated by analyzing replicate QC

samples at three concentration levels (Low, Medium, and High).
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QC Level
Concentrati
on (ng/mL)

Intra-day
Precision
(%CV)

Intra-day
Accuracy
(%)

Inter-day
Precision
(%CV)

Inter-day
Accuracy
(%)

LQC 8[4] ≤ 15 85-115 ≤ 15 85-115

MQC 250[4] ≤ 15 85-115 ≤ 15 85-115

HQC 500[4] ≤ 15 85-115 ≤ 15 85-115

Acceptance criteria are typically within ±15% (±20% for LLOQ) for accuracy and ≤15% (≤20%

for LLOQ) for precision, in accordance with FDA guidelines.[6]

Recovery
The extraction recovery of Alogliptin is determined by comparing the peak areas of the analyte

from extracted plasma samples with those of unextracted standards.

Analyte QC Level Mean Recovery (%)

Alogliptin LQC > 85

Alogliptin MQC > 85

Alogliptin HQC > 85

A study reported an extraction recovery of 96.18% to 98.36% for Alogliptin.[6]
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Caption: Experimental workflow for the quantitative analysis of Alogliptin in plasma.
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Caption: Simplified signaling pathway of Alogliptin's mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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